Cas no 1361484-83-4 (2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine)

• Product Name: 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine
• CAS No: 1361484-83-4
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4994432
• Update Time: 2025-11-01

2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine

• Inchi： 1S/C14H12Cl2FN/c15-12-5-4-9(8-13(12)16)10-2-1-3-14(17)11(10)6-7-18/h1-5,8H,6-7,18H2
• InChI Key： QNXHVLDNASBQCH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1CCN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine

Introduction to 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine (CAS No. 1361484-83-4)

2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine, with the CAS number 1361484-83-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl moiety substituted with chlorine and fluorine atoms, and an ethylamine group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of interest for various applications in drug discovery and development.

The chemical structure of 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine can be represented as C₁₅H₁₂Cl₂FNO. The presence of multiple halogen substituents, particularly chlorine and fluorine, imparts unique electronic and steric properties to the molecule. These properties can influence its interactions with biological targets, such as enzymes, receptors, and ion channels, thereby modulating various physiological processes.

Recent studies have explored the potential therapeutic applications of 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine. One notable area of research is its activity as a modulator of serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. Compounds that can selectively modulate serotonin receptors have the potential to be developed into novel treatments for psychiatric disorders such as depression and anxiety.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine to serotonin receptors. The results showed that this compound exhibits high selectivity for the 5-HT_1A receptor subtype, which is known to be involved in the regulation of mood and anxiety. This finding suggests that 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine could be a promising lead compound for the development of new antidepressant drugs.

Beyond its potential as a serotonin receptor modulator, 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including arthritis and inflammatory bowel disease. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings indicate that 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine may have therapeutic potential in treating inflammatory conditions.

The safety profile of 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine is another important aspect of its evaluation for pharmaceutical applications. Preclinical studies have assessed its toxicity and pharmacokinetic properties in animal models. Results from these studies suggest that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to confirm these findings in human subjects.

In addition to its potential therapeutic applications, 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine has also been used as a tool compound in academic research to study the structure-function relationships of serotonin receptors and other biological targets. Its unique chemical structure makes it an excellent candidate for probing the molecular mechanisms underlying receptor activation and signaling pathways.

The synthesis of 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine involves several steps, including the formation of the biphenyl core through Suzuki coupling reactions and subsequent functionalization with halogen substituents and the ethylamine group. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production for both research and commercial purposes.

In conclusion, 2-(3',4'-Dichloro-3-fluoro-biphenyl-2-yl)-ethylamine (CAS No. 1361484-83-4) is a multifaceted compound with promising potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it a valuable candidate for further investigation as a therapeutic agent for psychiatric disorders and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.